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Compound of Interest

Compound Name: 4-Hexynoic acid
CAS No.: 41143-12-8
Cat. No.: B1623330
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 4-
hexynoic acid (CeHsO2; Molar Mass: 112.13 g/mol ), a medium-chain fatty acid of interest in
various chemical and pharmaceutical research contexts. The following sections detail its
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
characteristics, supported by detailed experimental protocols and a workflow diagram for
spectroscopic analysis.

Data Presentation

The quantitative spectroscopic data for 4-hexynoic acid are summarized in the tables below. It
is important to note that while 13C NMR, IR, and MS data are based on experimental spectra
available in databases, a complete experimental *H NMR spectrum is not readily available in
the public domain. Therefore, the *H NMR data presented is a prediction based on established
chemical shift theory and spectral data of analogous compounds.
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Table 1: Predicted *"H NMR Spectroscopic Data for 4-

Hexynoic Acid
Solvent: Chloroform-d (CDCIs) Reference: Tetramethylsilane (TMS)

Proton Assighnment Predicted Chemical

(Structure) Shift (3, ppm) Multiplicity Integration
H-OOC- ~11.0-12.0 Broad Singlet 1H
-CH2-COOH 2.55 Triplet 2H
-C=C-CHa- 2.35 Quartet 2H
CHs-C=C- 1.78 Triplet 3H

Note: The chemical shift of the carboxylic acid proton is highly dependent on solvent and
concentration and may appear as a very broad signal or be unobserved due to proton
exchange.

Table 2: 3C NMR Spectroscopic Data for 4-Hexynoic
Acid

Solvent: Methanol-d4 (CD3sOD)[1] Reference: Tetramethylsilane (TMS)

Carbon Assignment (Structure) Chemical Shift (6, ppm)
-COOH ~177

-C=C-CHs ~79

-CH2-C=C- ~74

-CH2-COOH ~34

-CH2-C=C- ~15

CHs-C=C- ~3

Note: Data is interpreted from the spectrum available on SpectraBase.[1]
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Table 3: Key Infrared (IR) Absorption Data for 4-
Hexynoaic Acid

Wavenumber . . . .

(cm~9) Intensity Vibrational Mode Functional Group
3300 - 2500 Broad, Strong O-H Stretch Carboxylic Acid
2980 - 2850 Medium C-H Stretch Alkyl (CHs, CH2)
~2250 Weak - Medium C=C Stretch Internal Alkyne
1715-1700 Strong C=0 Stretch Carboxylic Acid
~1430 Medium O-H Bend Carboxylic Acid
~1250 Medium C-O Stretch Carboxylic Acid

Table 4: Mass Spectrometry (MS) Data for 4-Hexynoic
Acid

lonization Method: Electron lonization (EI)

Proposed Fragment

m/z (Mass/Charge Ratio) . Notes
Identity
112 [CeHsO2]*e Molecular lon (M*e)
97 [M - CHs]* Loss of a methyl radical
67 [M - COOH]* Loss of the carboxyl group
Fragment from cleavage of the
52 [CaHa]* )
alkyl chain
45 [COOH]* Carboxyl cation

Note: Fragmentation patterns are predicted based on typical behavior of unsaturated carboxylic
acids under electron ionization.

Experimental Protocols
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The following are detailed methodologies representative of the procedures used to obtain the
spectroscopic data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Approximately 10-20 mg of 4-hexynoic acid is dissolved in 0.6-0.7 mL
of a deuterated solvent (e.g., CDCls or CD30OD) in a 5 mm NMR tube. A small amount of
tetramethylsilane (TMS) is added as an internal standard for chemical shift referencing (0

ppm).

e 1H NMR Acquisition: The *H NMR spectrum is acquired on a 400 MHz (or higher)
spectrometer. A standard single-pulse experiment is used with a 30° pulse angle. Typically,
16 to 64 scans are accumulated to achieve an adequate signal-to-noise ratio, with a
relaxation delay of 1-2 seconds between scans.

e 13C NMR Acquisition: The 13C NMR spectrum is acquired on the same spectrometer,
operating at a corresponding frequency (e.g., 100 MHz for a 400 MHz *H instrument). A
proton-decoupled pulse program is used to simplify the spectrum to single lines for each
unique carbon atom. Due to the low natural abundance of 13C, a larger number of scans
(e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are typically required.

o Data Processing: The raw data (Free Induction Decay, FID) is Fourier transformed, phase-
corrected, and baseline-corrected using appropriate software. The chemical shifts are then
calibrated relative to the TMS signal.

Infrared (IR) Spectroscopy

o Sample Preparation: As 4-hexynoic acid is a liquid at room temperature, a thin film is
prepared by placing a drop of the neat liquid between two potassium bromide (KBr) or
sodium chloride (NaCl) salt plates. Alternatively, for a solid sample, a KBr pellet is prepared
by grinding a small amount of the sample with KBr powder and pressing it into a transparent
disk.

o Data Acquisition: The prepared sample is placed in the sample holder of a Fourier-Transform
Infrared (FTIR) spectrometer. The spectrum is typically recorded over a range of 4000 to 400
cm~1. A background spectrum of the empty sample holder (or pure KBr pellet) is recorded
first and automatically subtracted from the sample spectrum.
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o Data Processing: The resulting interferogram is Fourier transformed to produce the final IR
spectrum, which is plotted as transmittance or absorbance versus wavenumber (cm™1).

Mass Spectrometry (MS)

o Sample Introduction and lonization: For a volatile compound like 4-hexynoic acid, Gas
Chromatography-Mass Spectrometry (GC-MS) is a common method. The sample is injected
into a gas chromatograph, where it is vaporized and separated from any impurities. The
separated compound then enters the ion source of the mass spectrometer. In the ion source,
electron ionization (EI) is typically used, where the molecules are bombarded with a high-
energy electron beam (e.g., 70 eV), causing them to ionize and fragment.

o Mass Analysis: The resulting positively charged ions (the molecular ion and various
fragments) are accelerated into a mass analyzer (e.g., a quadrupole). The mass analyzer
separates the ions based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and their abundance is recorded. The resulting
data is plotted as a mass spectrum, showing the relative intensity of each ion versus its m/z
value.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 4-hexynoic acid.
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General Workflow for Spectroscopic Analysis
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Caption: General workflow for spectroscopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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